Cas no 39959-87-0 (1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride)

• Product Name: 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride
• CAS No: 39959-87-0
• MF: C₈H₁₀Cl₃NO
• MW: 242.530099391937
• CID: 4650690
• PubChem ID: 45792053
• Update Time: 2025-05-25

1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethoxy)-2,3-dichlorobenzene Hydrochloride
• 2-(2,3-dichlorophenoxy)ethan-1-aminehydrochloride
• SCHEMBL1290535
• 2-(2,3-dichlorophenoxy)ethanamine;hydrochloride
• Z763367894
• 2-(2,3-dichlorophenoxy)ethan-1-amine hydrochloride
• F88366
• EN300-52695
• 39959-87-0
• AKOS037654795
• 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride

• Inchi： 1S/C8H9Cl2NO.ClH/c9-6-2-1-3-7(8(6)10)12-5-4-11;/h1-3H,4-5,11H2;1H
• InChI Key： WXJRJTRCMNYTHI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCCN)Cl.Cl

Computed Properties

• Exact Mass: 240.982797g/mol
• Monoisotopic Mass: 240.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride

Comprehensive Overview of 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride (CAS No. 39959-87-0)

1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride (CAS No. 39959-87-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a dichlorobenzene core with an aminoethoxy side chain, making it a valuable intermediate in synthetic chemistry. Its hydrochloride salt form enhances solubility and stability, which is critical for laboratory and industrial processes.

The growing interest in 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride is driven by its potential role in drug discovery, particularly in the development of novel therapeutics targeting neurological and inflammatory conditions. Researchers are increasingly exploring its derivatives for their bioactivity, aligning with trends in precision medicine and small-molecule drug design. This compound’s versatility also extends to agrochemical research, where halogenated aromatic compounds are studied for their efficacy.

From a structural perspective, the presence of both chlorine and amino functional groups in CAS No. 39959-87-0 allows for diverse chemical modifications. This adaptability is crucial for optimizing pharmacokinetic properties, a topic frequently searched by chemists and pharmacologists. Common queries include "synthesis methods for 1-(2-aminoethoxy)-2,3-dichlorobenzene" and "applications of halogenated benzene derivatives," reflecting its relevance in modern organic synthesis.

In the context of green chemistry, the compound’s synthesis and applications are being reevaluated to minimize environmental impact. Sustainable approaches, such as catalytic methods and solvent-free reactions, are gaining traction. This aligns with broader industry demands for eco-friendly chemical processes, a hot topic in academic and industrial forums. The hydrochloride salt form further supports these efforts by reducing waste in purification steps.

Analytical characterization of 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and validate structural integrity, addressing quality control concerns prevalent in pharmaceutical manufacturing. Searches for "analytical protocols for CAS 39959-87-0" highlight the need for standardized testing methodologies.

Looking ahead, the compound’s potential in material science is under investigation, particularly in designing functional polymers or coatings. Its aromatic and polar properties make it a candidate for advanced material applications, resonating with trends in smart materials and nanotechnology. This interdisciplinary appeal underscores its importance beyond traditional chemistry domains.

In summary, 1-(2-aminoethoxy)-2,3-dichlorobenzene hydrochloride (CAS No. 39959-87-0) represents a multifaceted compound with expanding applications. Its integration into cutting-edge research areas ensures continued relevance, while its structural features inspire innovation across scientific disciplines. As interest grows, so does the demand for detailed technical insights, positioning this compound as a focal point in contemporary chemical research.